10-Acetyl dithranol

• CAS No.: 3022-61-5
• Molecular Formula: C16H12O4
• Molecular Weight: 268.26 g/mol
• IUPAC Name: 10-acetyl-1,8-dihydroxy-10H-anthracen-9-one
• InChI: InChI=1S/C16H12O4/c1-8(17)13-9-4-2-6-11(18)14(9)16(20)15-10(13)5-3-7-12(15)19/h2-7,13,18-19H,1H3
• InChI Key: JLVFGQSHNYEUIN-UHFFFAOYSA-N
• SMILES: CC(=O)C1C2=C(C(=CC=C2)O)C(=O)C3=C1C=CC=C3O
• Synonyms: 10-acetyl dithranol

Description

10-Acetyl dithranol, also known as this compound, is a useful research compound. Its molecular formula is C16H12O4 and its molecular weight is 268.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 56.5 g of purified anthralin (0.25 mole) in 1750 cm3 of anhydrous toluene, there are added, with stirring at ambient temperature, 27.3 cm3 of anhydrous pyridine (0.34 mole). There are then slowly added, using a dropping funnel, 21.4 cm3 of acetyl chloride (0.3 mole). There is produced during the course of this addition a slight exothermicity. After the end of the addition, the temperature of the reaction mixture is raised to 90° C. for about 1 hour. After cooling the reaction mixture there are added at 30°-35° C., 27.3 cm3 of pyridine and then slowly 21.4 cm3 of acetyl chloride. The mixture is stirred for 1 hour at 85°-90° C. After having verified that the anthralin has been transformed into the 10-acetyl derivative, the reaction mixture is brought to ambient temperature, then washed three times with water (250 cm3). The toluene phase is decanted, dried on sodium sulfate and then concentrated to about 300 cm3. This solution is then introduced into a silica gel column and eluted with toluene and a 1:1 toluene-methylene chloride mixture. The first fractions are collected and concentrated under a vacuum. The resulting solid is then recrystallized in toluene, yielding 21 g of bright yellow crystals of 1,8-dihydroxy-10-acetyl anthrone having a melting point of 146° C.